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Key Technical Data

The table below summarizes the fundamental technical information for suberic anhydride:

Property Value

CAS Number 10521-06-9 [1] [2] [3]

Molecular Formula C8H12O3 [1] [2] [3]

Molecular Weight 156.18 g/mol [1] [2] [3]

Melting Point 65-66 °C [2]

Boiling Point 291.0 ± 9.0 °C (Predicted) [2]

Density 1.086 ± 0.06 g/cm³ (Predicted) [2]

Primary Applications & Experimental Context

Suberic anhydride serves as a key building block in pharmaceutical research. Its primary application

involves condensation reactions to link active molecules with other functional groups, thereby creating

prodrugs or more complex bioactive compounds [4] [5].
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One documented experimental protocol involves the synthesis of histone deacetylase (HDAC) inhibitors,

which are a class of anti-cancer drugs [5]. The workflow below illustrates this key synthetic pathway:
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Synthetic route to HDAC inhibitors using suberic anhydride [5].

Another specific protocol is its use in the synthesis of natural product derivatives:

Condensation with Bufalin: Suberic anhydride was condensed with bufalin (a toad venom

constituent) [4]. The resulting intermediate was then subjected to a mixed carbonic anhydride
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reaction sequence using arginine monohydrochloride to yield the final product, bufalitoxin [4].

This demonstrates the utility of suberic anhydride in constructing complex molecular architectures.

Safety & Handling Information

Proper handling is essential as suberic anhydride is a chemical irritant [1].

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation [1].

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
protection. Avoid breathing dust or vapors [1].

Engineering Controls: Handle only in a well-ventilated place [1].
First Aid: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for several

minutes. If inhaled, move to fresh air [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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